Cas no 103529-92-6 (MYO-INOSITOL 2-MONOPHOSPHATE DI(CYCLOHEXYLAMMONIUM) SALT)

• Product Name: MYO-INOSITOL 2-MONOPHOSPHATE DI(CYCLOHEXYLAMMONIUM) SALT
• CAS No: 103529-92-6
• MF: C₁₈H₃₉N₂O₉P
• MW: 458.484027147293
• CID: 125709
• PubChem ID: 126455884
• Update Time: 2025-04-18

MYO-INOSITOL 2-MONOPHOSPHATE DI(CYCLOHEXYLAMMONIUM) SALT Chemical and Physical Properties

Names and Identifiers

• MYO-INOSITOL 2-MONOPHOSPHATE DI(CYCLOHEXYLAMMONIUM) SALT
• myo-Inositol 2-monophosphate bis(cyclohexylammonium) salt
• myo-inositol 2-phosphate bis(cyclohexylamine) salt
• MYO-INOSITOL 2-MONOPHOSPHATE BIS(CYCLOHEXYLAMINE) SALT
• MYO-INOSITOL 2-MONOPHOSPHATE BIS(CYCLO-&
• MYO-INOSITOL 2-MONOPHOSPHATE DI*(CYCLOHE XYLAMMONIUM
• 103529-92-6
• J-000996
• cyclohexylazanium;[(2S,3R,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl] phosphate

• Inchi： 1S/2C6H13N.C6H13O9P/c2*7-6-4-2-1-3-5-6;7-1-2(8)4(10)6(5(11)3(1)9)15-16(12,13)14/h2*6H,1-5,7H2;1-11H,(H2,12,13,14)/t;;1?,2-,3+,4+,5-,6?
• InChI Key： IMIHZMWNWGIJKQ-KDIRXZECSA-N
• SMILES： P(=O)([O-])([O-])OC1[C@@H]([C@H](C([C@H]([C@@H]1O)O)O)O)O.[NH3+]C1CCCCC1.[NH3+]C1CCCCC1

Computed Properties

• Exact Mass: 458.23931782g/mol
• Monoisotopic Mass: 458.23931782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 229Ų

Experimental Properties

• Solubility: H2O: 50 mg/mL, hazy, colorless
• PSA: 203.74000
• LogP: -1.73950

MYO-INOSITOL 2-MONOPHOSPHATE DI(CYCLOHEXYLAMMONIUM) SALT Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10